4-(5-chloro-2-methoxybenzyl)-N-(2-chloro-4-methylphenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-[(5-chloro-2-methoxyphenyl)methyl]-N-(2-chloro-4-methylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C20H23Cl2N3O2/c1-14-3-5-18(17(22)11-14)23-20(26)25-9-7-24(8-10-25)13-15-12-16(21)4-6-19(15)27-2/h3-6,11-12H,7-10,13H2,1-2H3,(H,23,26)
• InChI Key: AWTWAELSPLJQEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)N2CCN(CC2)CC3=C(C=CC(=C3)Cl)OC)Cl
• Molecular Formula: C20H23Cl2N3O2
• Molecular Weight: 408.3 g/mol

Description

4-(5-chloro-2-methoxybenzyl)-N-(2-chloro-4-methylphenyl)-1-piperazinecarboxamide is a synthetic compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has shown promising results in various studies related to its mechanism of action and physiological effects.

Mechanism of Action

The exact mechanism of action of 4-(5-chloro-2-methoxybenzyl)-N-(2-chloro-4-methylphenyl)-1-piperazinecarboxamide is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine receptor antagonist. This dual mechanism of action is believed to be responsible for its therapeutic effects.
Biochemical and Physiological Effects:
4-(5-chloro-2-methoxybenzyl)-N-(2-chloro-4-methylphenyl)-1-piperazinecarboxamide has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that play a key role in regulating mood, behavior, and cognition. In addition, it has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(5-chloro-2-methoxybenzyl)-N-(2-chloro-4-methylphenyl)-1-piperazinecarboxamide in lab experiments include its high potency, selectivity, and specificity. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 4-(5-chloro-2-methoxybenzyl)-N-(2-chloro-4-methylphenyl)-1-piperazinecarboxamide. These include further studies to understand its mechanism of action, its potential use in the treatment of other diseases, and the development of more potent and selective derivatives. In addition, it is also important to study its potential toxicity and side effects to ensure its safety for human use.
In conclusion, 4-(5-chloro-2-methoxybenzyl)-N-(2-chloro-4-methylphenyl)-1-piperazinecarboxamide is a synthetic compound that has shown promising results in various scientific research studies. Its potential therapeutic applications and mechanism of action make it a promising candidate for further study and development. However, further studies are needed to fully understand its mechanism of action and potential toxicity before it can be used in human trials.

Scientific Research Applications

4-(5-chloro-2-methoxybenzyl)-N-(2-chloro-4-methylphenyl)-1-piperazinecarboxamide has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases such as depression, anxiety, and schizophrenia. In addition, it has also been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.